Cas no 400877-59-0 (Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate)

Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate structure

400877-59-0 structure

Product Name:Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate

CAS No:400877-59-0

MF:C₈H₁₁BrN₂O₂

MW:247.089141130447

CID:2857527

Update Time:2023-08-09

Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
- ethyl 4-bromo-1-ethylpyrazole-3-carboxylate
- Inchi： 1S/C8H11BrN2O2/c1-3-11-5-6(9)7(10-11)8(12)13-4-2/h5H,3-4H2,1-2H3
- InChI Key： KSDYLTZGONAJPW-UHFFFAOYSA-N
- SMILES： BrC1=CN(CC)N=C1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 189
XLogP3: 1.8
Topological Polar Surface Area: 44.1

Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM519628-1g	Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0	97%	1g	$262	2022-06-11
Chemenu	CM519628-5g	Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0	97%	5g	$779	2022-06-11
abcr	AB502476-250 mg	Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0		250MG	€198.50	2022-03-01
abcr	AB502476-500 mg	Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0		500MG	€264.80	2022-03-01
abcr	AB502476-1 g	Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0		1g	€309.00	2022-03-01
abcr	AB502476-5 g	Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0		5g	€752.70	2022-03-01
Enamine	EN300-232700-0.05g	ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0	95%	0.05g	$88.0	2024-06-19
Enamine	EN300-232700-0.1g	ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0	95%	0.1g	$132.0	2024-06-19
Enamine	EN300-232700-0.25g	ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0	95%	0.25g	$188.0	2024-06-19
Enamine	EN300-232700-0.5g	ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate	400877-59-0	95%	0.5g	$353.0	2024-06-19

Ethyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

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